Cas no 1039557-66-8 (3beta-[beta-D-glucopyranosyl-(1->2)-beta-D-glucopyranosyl-(1->2)]-beta-D-glucopyranosyloxy-28-beta-D-glucopyranosyloxyolean-12-ene-16alpha,22alpha-diol)

• Product Name: 3beta-[beta-D-glucopyranosyl-(1->2)-beta-D-glucopyranosyl-(1->2)]-beta-D-glucopyranosyloxy-28-beta-D-glucopyranosyloxyolean-12-ene-16alpha,22alpha-diol
• CAS No: 1039557-66-8
• MF: C₅₄H₉₀O₂₄
• MW: 1123.27802038193
• CID: 2000009
• Update Time: 2025-04-21

3beta-[beta-D-glucopyranosyl-(1->2)-beta-D-glucopyranosyl-(1->2)]-beta-D-glucopyranosyloxy-28-beta-D-glucopyranosyloxyolean-12-ene-16alpha,22alpha-diol Chemical and Physical Properties

Names and Identifiers

• 3beta-[beta-D-glucopyranosyl-(1->2)-beta-D-glucopyranosyl-(1->2)]-beta-D-glucopyranosyloxy-28-beta-D-glucopyranosyloxyolean-12-ene-16alpha,22alpha-diol
• eryngioside D
• (+)-Eryngioside D

• Inchi： 1S/C54H90O24/c1-49(2)14-23-22-8-9-29-51(5)12-11-32(50(3,4)28(51)10-13-52(29,6)53(22,7)16-31(60)54(23,30(59)15-49)21-71-45-41(69)37(65)33(61)24(17-55)72-45)76-47-43(39(67)35(63)26(19-57)74-47)78-48-44(40(68)36(64)27(20-58)75-48)77-46-42(70)38(66)34(62)25(18-56)73-46/h8,23-48,55-70H,9-21H2,1-7H3
• InChI Key： NDVRCNCSVOKYSV-UHFFFAOYSA-N
• SMILES： CC1(CC2C(C(CC3(C4(C(C5(C(CC4)C(C)(C)C(OC4C(OC6C(OC7C(O)C(O)C(O)C(CO)O7)C(O)C(O)C(CO)O6)C(O)C(O)C(CO)O4)CC5)C)CC=C32)C)C)O)(COC2C(O)C(O)C(O)C(CO)O2)C(O)C1)C

Computed Properties

• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 78
• XLogP3: 1.165

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides